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Compound of Interest

Compound Name:
Methyl 4-bromo-3-

methoxythiophene-2-carboxylate

Cat. No.: B026347 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: Methyl 4-bromo-3-methoxythiophene-2-carboxylate is a substituted thiophene

derivative. Thiophenes are a class of heterocyclic compounds containing a five-membered ring

with one sulfur atom. They are of significant interest in medicinal chemistry and materials

science due to their diverse biological activities and electronic properties. This technical guide

provides a comprehensive overview of the physicochemical properties of Methyl 4-bromo-3-
methoxythiophene-2-carboxylate, along with available experimental data and a discussion of

its potential biological significance.

Physicochemical Properties
A summary of the key physicochemical properties of Methyl 4-bromo-3-methoxythiophene-2-
carboxylate is presented in the table below. These properties are essential for understanding

the compound's behavior in various chemical and biological systems.
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Property Value Source

Chemical Name

Methyl 4-bromo-3-

methoxythiophene-2-

carboxylate

-

CAS Number 110545-67-0 [1][2][3][4]

Molecular Formula C₇H₇BrO₃S [1][2]

Molecular Weight 251.10 g/mol [1]

Melting Point 73 °C Commercial Supplier Data

Boiling Point 300.0 ± 35.0 °C (Predicted) Commercial Supplier Data

Appearance
Not specified (likely a solid at

room temperature)
-

Solubility No data available -

Synthesis and Characterization
While a specific, detailed experimental protocol for the synthesis of Methyl 4-bromo-3-
methoxythiophene-2-carboxylate is not readily available in peer-reviewed literature, the

synthesis of related substituted thiophenes typically involves multi-step reaction sequences.

These often include the construction of the thiophene ring followed by functional group

modifications such as bromination and methoxylation.

Hypothetical Synthetic Pathway:

A plausible synthetic route could start from a pre-functionalized thiophene precursor. For

instance, one could envision the bromination of a 3-methoxythiophene-2-carboxylate derivative

or the methoxylation of a 4-bromothiophene-2-carboxylate precursor. The precise reagents and

conditions would need to be optimized to ensure regioselectivity and good yields.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.scbt.com/p/methyl-4-bromo-3-methoxythiophene-2-carboxylate-110545-67-0
https://www.cookechem.com/Detail/BD2678048.htm
https://www.bldpharm.com/products/110545-67-0.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6496481.htm
https://www.scbt.com/p/methyl-4-bromo-3-methoxythiophene-2-carboxylate-110545-67-0
https://www.cookechem.com/Detail/BD2678048.htm
https://www.scbt.com/p/methyl-4-bromo-3-methoxythiophene-2-carboxylate-110545-67-0
https://www.benchchem.com/product/b026347?utm_src=pdf-body
https://www.benchchem.com/product/b026347?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b026347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Thiophene Precursor Functionalization
(e.g., Esterification) Introduction of Methoxy Group Bromination Methyl 4-bromo-3-methoxy-

thiophene-2-carboxylate

Bacterial Cell Membrane

Membrane Proteins

Membrane Disruption

Lipid Bilayer

Methyl 4-bromo-3-methoxy-
thiophene-2-carboxylate

Interaction Interaction

Increased Permeability

Cell Death

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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